Cas no 2228288-59-1 (3-(3-amino-1-fluoropropyl)-2-bromophenol)
3-(3-amino-1-fluoropropyl)-2-bromophenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-amino-1-fluoropropyl)-2-bromophenol
- EN300-1904515
- 2228288-59-1
-
- Inchi: 1S/C9H11BrFNO/c10-9-6(7(11)4-5-12)2-1-3-8(9)13/h1-3,7,13H,4-5,12H2
- InChI Key: WDTBZSFIVNDXIV-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C(CCN)F)O
Computed Properties
- Exact Mass: 247.00080g/mol
- Monoisotopic Mass: 247.00080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.2Ų
3-(3-amino-1-fluoropropyl)-2-bromophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904515-0.05g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 0.05g |
$1308.0 | 2023-09-18 | ||
| Enamine | EN300-1904515-0.1g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 0.1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1904515-0.25g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 0.25g |
$1432.0 | 2023-09-18 | ||
| Enamine | EN300-1904515-0.5g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 0.5g |
$1495.0 | 2023-09-18 | ||
| Enamine | EN300-1904515-1.0g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 1g |
$1557.0 | 2023-06-01 | ||
| Enamine | EN300-1904515-2.5g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 2.5g |
$3051.0 | 2023-09-18 | ||
| Enamine | EN300-1904515-5.0g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 5g |
$4517.0 | 2023-06-01 | ||
| Enamine | EN300-1904515-10.0g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 10g |
$6697.0 | 2023-06-01 | ||
| Enamine | EN300-1904515-1g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 1g |
$1557.0 | 2023-09-18 | ||
| Enamine | EN300-1904515-5g |
3-(3-amino-1-fluoropropyl)-2-bromophenol |
2228288-59-1 | 5g |
$4517.0 | 2023-09-18 |
3-(3-amino-1-fluoropropyl)-2-bromophenol Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(3-amino-1-fluoropropyl)-2-bromophenol
Introduction to 3-(3-amino-1-fluoropropyl)-2-bromophenol (CAS No. 2228288-59-1)
3-(3-amino-1-fluoropropyl)-2-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228288-59-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated phenol core substituted with an amino-functionalized fluoropropyl chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and fluorine atoms introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.
The compound's structure is characterized by a bromophenol backbone, which is a well-known motif in medicinal chemistry due to its ability to interact with various biological targets. The amino-1-fluoropropyl side chain adds an additional layer of functionality, enabling diverse chemical modifications and interactions. Such structural features are particularly relevant in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(3-amino-1-fluoropropyl)-2-bromophenol as a lead compound for further optimization. Studies suggest that the fluorine atom can enhance binding affinity to certain protein targets, while the amino group provides a site for hydrogen bonding or further derivatization. These properties make it an attractive candidate for structure-activity relationship (SAR) studies.
In the context of drug development, the synthesis of 3-(3-amino-1-fluoropropyl)-2-bromophenol has been optimized using modern synthetic methodologies. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to construct the aromatic ring system efficiently. Additionally, fluorination techniques have been refined to introduce the fluorine atom at the desired position with high selectivity.
The pharmacological potential of 3-(3-amino-1-fluoropropyl)-2-bromophenol has been explored in several preclinical studies. Initial in vitro assays have demonstrated its ability to modulate enzyme activity and receptor binding. For instance, preliminary data suggest that it may interact with kinases and transcription factors involved in cell signaling pathways relevant to cancer progression. Furthermore, its interaction with bacterial enzymes has been investigated, indicating potential applications in antimicrobial therapy.
One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. By modifying either the amino-1-fluoropropyl side chain or the bromophenol core, researchers can generate libraries of derivatives with tailored properties. This approach aligns with the growing trend in drug discovery towards fragment-based lead optimization, where small molecules are incrementally modified to improve potency and selectivity.
The role of fluorine in pharmaceuticals cannot be overstated. Its incorporation into drug molecules often enhances metabolic stability, bioavailability, and binding affinity. In 3-(3-amino-1-fluoropropyl)-2-bromophenol, the fluorine atom is strategically positioned to influence both electronic distributions and steric interactions within biological targets. This has led to interest in its potential use as an intermediate in the synthesis of more advanced therapeutics.
As research continues, the applications of 3-(3-amino-1-fluoropropyl)-2-bromophenol are expected to expand. Collaborative efforts between synthetic chemists and biologists are crucial for unlocking its full therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven molecular design, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
The compound's unique structural features also make it a valuable tool for mechanistic studies in medicinal chemistry. Understanding how it interacts with biological targets at a molecular level can provide insights into drug design principles that transcend individual molecules. Such knowledge is essential for developing next-generation pharmaceuticals with improved efficacy and reduced side effects.
In conclusion, 3-(3-amino-1-fluoropropyl)-2-bromophenol (CAS No. 2228288-59-1) represents a promising area of investigation in pharmaceutical chemistry. Its combination of structural complexity and functional diversity positions it as a key intermediate for drug discovery efforts targeting various diseases. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents that meet the growing demand for effective treatments.
2228288-59-1 (3-(3-amino-1-fluoropropyl)-2-bromophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)